Cadmium fluorosilicate

Specification

• CAS No.: 17010-21-8
• Molecular Formula: CdF6Si
• Molecular Weight: 254.49 g/mol
• IUPAC Name: cadmium(2+);silicon(4+);hexafluoride
• Standard InChI: InChI=1S/Cd.6FH.Si/h;6*1H;/q+2;;;;;;;+4/p-6
• Standard InChI Key: IQBPNJJDIXBFNB-UHFFFAOYSA-H
• SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Si+4].[Cd+2]
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Si+4].[Cd+2]

Introduction

Chemical Properties and Structure

Molecular Structure and Bonding

Cadmium fluorosilicate consists of a cadmium cation (Cd²⁺) ionically bonded to a hexafluorosilicate anion (SiF₆²⁻). The hexafluorosilicate anion features a central silicon atom surrounded by six fluorine atoms in an octahedral arrangement. This structural arrangement influences the compound's stability and chemical behavior in various environments. The bond between cadmium and the fluorosilicate anion is primarily ionic in nature, which affects its solubility properties and reactivity patterns.

Solubility and Comparative Properties

Cadmium fluorosilicate's solubility characteristics can be partially inferred by examining other cadmium compounds and fluorosilicates. For context, cadmium fluoride has a solubility in water of approximately 4.0 g per 100 mL at 20°C. The following table provides a comparative analysis of solubility data for various cadmium compounds, which helps contextualize where cadmium fluorosilicate might fit in the spectrum:

Compound	Formula	Solubility in Water (g/100 mL at 20°C)
Cadmium fluoride	CdF₂	4.0
Cadmium chloride	CdCl₂	135.0
Cadmium bromide	CdBr₂	98.8
Cadmium iodide	CdI₂	87.9
Cadmium nitrate	Cd(NO₃)₂	150.0
Cadmium sulfate	CdSO₄	76.6

This comparative analysis suggests that among cadmium halides, fluorides generally have lower solubility than chlorides, bromides, and iodides. By extension, cadmium fluorosilicate might be expected to have moderate solubility characteristics, influenced by both the cadmium cation and the complex fluorosilicate anion.

Synthesis and Preparation Methods

Laboratory Synthesis

The synthesis of cadmium fluorosilicate likely follows methodologies similar to those used for other metal fluorosilicates. Based on analogous compounds, a probable synthesis route would involve the reaction of cadmium salts (such as cadmium chloride or cadmium nitrate) with hexafluorosilicic acid in controlled conditions. The reaction typically proceeds in aqueous solution, with subsequent crystallization to isolate the pure compound.

By comparison, cadmium fluoride can be prepared through several routes, including:

• The reaction of gaseous fluorine or hydrogen fluoride with cadmium metal or its salts

• Dissolving cadmium carbonate in hydrofluoric acid solution, followed by evaporation and drying

• Mixing cadmium chloride with ammonium fluoride solutions

These synthetic approaches for cadmium fluoride provide insight into possible methodologies that might be adapted for cadmium fluorosilicate preparation.

Industrial Production

Industrial-scale production of cadmium fluorosilicate would require careful control of reaction parameters including temperature, concentration, and pH to ensure high yield and purity. The production process would need to address safety concerns related to both cadmium toxicity and the handling of fluoride-containing compounds. Crystallization and purification steps would be critical to obtaining a high-purity product suitable for specialized applications.

Applications and Uses

Research Applications

In research settings, cadmium fluorosilicate may serve as:

• A precursor for synthesizing other cadmium-silicon-fluorine compounds

• A model compound for studying coordination chemistry and crystal structures

• A reference material for analytical chemistry methods

Other cadmium compounds have been investigated for use in fluorescent probes. For example, certain cadmium complexes have been studied for application as fluorescent probes and photodegradation catalysts. This suggests potential optical applications for cadmium-containing compounds like cadmium fluorosilicate.

Research Gaps and Future Directions

Current Knowledge Limitations

The available research on cadmium fluorosilicate reveals several significant knowledge gaps:

• Comprehensive physical property data, including precise solubility measurements across temperature ranges

• Detailed crystallographic studies of cadmium fluorosilicate's structure

• Systematic investigation of its chemical reactivity patterns

• Environmental fate and transport studies specific to this compound